Ethyl 3-hydroxy-3-methyloctanoate
Description
Ethyl 3-hydroxy-3-methyloctanoate (C11H22O3) is a branched-chain ester featuring a hydroxyl group at the 3-position and a methyl substituent on the same carbon. weight: 146.18 g/mol), provide foundational insights into its physicochemical behavior .
Properties
CAS No. |
85554-68-3 |
|---|---|
Molecular Formula |
C11H22O3 |
Molecular Weight |
202.29 g/mol |
IUPAC Name |
ethyl 3-hydroxy-3-methyloctanoate |
InChI |
InChI=1S/C11H22O3/c1-4-6-7-8-11(3,13)9-10(12)14-5-2/h13H,4-9H2,1-3H3 |
InChI Key |
LCKZWDMZQOHLGB-UHFFFAOYSA-N |
Canonical SMILES |
CCCCCC(C)(CC(=O)OCC)O |
Origin of Product |
United States |
Comparison with Similar Compounds
Key Observations :
- Functional Group Impact: The 3-hydroxy-3-methyl motif introduces steric hindrance and hydrogen-bonding capacity, distinguishing it from linear esters like ethyl octanoate.
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